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Cat. No.: B10771654

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
SGC2085 is a potent and selective inhibitor of the Coactivator-Associated Arginine

Methyltransferase 1 (CARM1), also known as Protein Arginine Methyltransferase 4 (PRMT4).

[1][2][3] With an IC50 value of 50 nM, it offers over 100-fold selectivity for CARM1 over other

protein arginine methyltransferases, though it does exhibit some activity against PRMT6 with

an IC50 of 5.2 μM.[2][4] CARM1 plays a crucial role in transcriptional regulation by methylating

histone and non-histone proteins, thereby influencing a variety of cellular processes. Its

involvement in pathways such as Wnt/β-catenin and estrogen-stimulated growth has made it a

target of interest in oncology and other therapeutic areas.[5][6]

These application notes provide a detailed protocol for the preparation, storage, and handling

of SGC2085 stock solutions in dimethyl sulfoxide (DMSO), intended for in vitro experimental

use.

Quantitative Data Summary
The following table summarizes the key quantitative information for SGC2085.
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Property Value Source(s)

Molecular Formula C₁₉H₂₄N₂O₂ [4][5]

Molecular Weight 312.41 g/mol [4][5]

CAS Number 1821908-48-8 [4][5]

Appearance White to off-white solid powder [7]

Purity ≥98% [8]

Solubility in DMSO 30 mg/mL to 100 mg/mL [4][8][9]

IC₅₀ (CARM1) 50 nM [2][4]

IC₅₀ (PRMT6) 5.2 µM [2][4]

Experimental Protocols
Materials and Equipment

SGC2085 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Analytical balance

Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Ultrasonic bath (optional, but recommended)[4]

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparation of a 10 mM SGC2085 Stock
Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for in vitro studies. Adjustments can be made based on specific experimental

needs and the desired final concentration.

Pre-weighing Preparations: Ensure the analytical balance is calibrated and level. Allow the

SGC2085 powder to equilibrate to room temperature before opening the container to prevent

condensation of moisture.

Weighing SGC2085: Carefully weigh out the desired amount of SGC2085 powder. For

example, to prepare 1 mL of a 10 mM stock solution, you would need:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 312.41 g/mol x 1000 mg/g = 3.1241 mg

Dissolution in DMSO:

Add the weighed SGC2085 powder to a sterile microcentrifuge tube or amber vial.

Add the calculated volume of DMSO to the tube. For the example above, add 1 mL of

DMSO.

Cap the tube or vial securely.

Solubilization:

Vortex the solution vigorously for 1-2 minutes.

If the solid does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10

minutes.[4] Gentle warming may also aid dissolution.

Visually inspect the solution to ensure it is clear and free of any particulate matter.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.
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Store the aliquots at -20°C for short-term storage (up to one month) or at -80°C for long-

term storage (up to one year).[9][10]

Properly label all aliquots with the compound name, concentration, date of preparation,

and solvent.

Handling and Safety Precautions
SGC2085 is for research use only and is not for human or veterinary use.[8]

Always handle the compound and its solutions in a well-ventilated area, preferably a

chemical fume hood.

Wear appropriate PPE, including a lab coat, chemical-resistant gloves, and safety glasses.

Avoid inhalation of the powder and contact with skin and eyes. In case of contact, rinse

thoroughly with water.

Refer to the Safety Data Sheet (SDS) for complete safety information.
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Workflow for SGC2085 Stock Solution Preparation
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Caption: A flowchart illustrating the key steps for preparing a stock solution of SGC2085 in

DMSO.
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Click to download full resolution via product page

Caption: The signaling pathway showing SGC2085 inhibiting CARM1, thereby preventing the

methylation of histones and coactivators, which ultimately blocks transcriptional activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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